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Compound of Interest

Compound Name: 4,5-Dichlorophthalic acid

Cat. No.: B146564

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for 4,5-
Dichlorophthalic acid, a compound utilized in various chemical syntheses, including the
development of polymers, resins, dyes, and pigments.[1] Adherence to strict safety protocols is
crucial due to its potential hazards. This document outlines the known risks, proper handling
procedures, and emergency response measures.

Hazard Identification and Classification

4,5-Dichlorophthalic acid is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[2]

Skin Corrosion/Irritation 2 3]

Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[2][3]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[2][3][4]

Signal Word: Warning[2]
Hazard Pictogram:

walt text

Physical and Chemical Properties

Understanding the physical and chemical properties of 4,5-Dichlorophthalic acid is essential
for safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source
Molecular Formula CsHaCl204 [11[31[5]
Molecular Weight 235.02 g/mol [31[5]
Appearance White to off-white crystalline o
solid

Melting Point 198-200 °C (decomposes) [61[7]
Boiling Point 422.1 °C at 760 mmHg [2][6]
Density 1.698 g/cm3 [2][6]
Flash Point 209.1 °C [2][6]

Sparingly soluble in water;
Solubilit more soluble in organic
olubility _
solvents like ethanol and

acetone.[1]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure a safe
laboratory environment.

Handling

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid the
formation and inhalation of dust and aerosols.[2]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab
coat, chemical-resistant gloves, and safety glasses with side-shields or goggles.[2] For
operations that may generate significant dust, a face shield and respiratory protection may
be necessary.

» Hygiene: Avoid contact with skin and eyes.[2] Wash hands thoroughly after handling and
before breaks. Immediately change contaminated clothing. Do not eat, drink, or smoke in
areas where the chemical is handled.[8]
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Storage

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.[9][10]

o Container: Keep in the original container.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Source

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles.[9]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Dispose of
contaminated gloves after use.
Wear a lab coat or other
protective clothing to prevent

skin contact.[2]

Respiratory Protection

For operations that may
generate dust, use a NIOSH-

approved respirator.[11]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Procedures
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Exposure Route Procedure Source

Move the person to fresh air. If
breathing is difficult or has
Inhalation stopped, provide artificial
respiration. Seek immediate
medical attention.[2][12][13]

Immediately wash the affected
area with plenty of soap and
water for at least 15-20
) minutes.[12][13] Remove

Skin Contact ) )
contaminated clothing and
wash it before reuse.[2] If skin
irritation occurs, get medical

advice.[2]

Immediately rinse the eyes
cautiously with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids.[2][13]

Eye Contact )
Remove contact lenses if
present and easy to do.
Continue rinsing.[2] Seek

immediate medical attention.

[9]

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion i
unconscious person. Seek
immediate medical attention.

[14]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[12]
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e Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides and
hydrogen chloride gas may be produced.[12]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[12]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

o Personal Precautions: Evacuate unnecessary personnel from the area. Wear appropriate
personal protective equipment (see Section 4). Avoid breathing dust.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or
waterways.

o Containment and Cleanup: For small spills, carefully sweep up the material, avoiding dust
generation, and place it in a suitable, labeled container for disposal. For large spills, dike the
area to prevent spreading.[12]

Experimental Workflow: Spill Response Protocol

The following diagram outlines the logical steps for responding to a spill of 4,5-
Dichlorophthalic acid.
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Spill of 4,5-Dichlorophthalic AcidDeD

Evacuate Immediate Area

Assess Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain Spill with Inert Absorbent Material Dike Spill to Prevent Spreading

Collect Material into Labeled Waste Containers

Carefully Sweep/Scoop into Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Report Incident to Safety Officer

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a 4,5-Dichlorophthalic acid spill.
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Disposal Considerations

Dispose of 4,5-Dichlorophthalic acid and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[2] Do not allow the chemical to
enter the environment.[9]

Disclaimer: This document is intended as a guide for trained professionals and is not a
substitute for a comprehensive risk assessment. Always refer to the most current Safety Data
Sheet (SDS) for 4,5-Dichlorophthalic acid before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,5-Dichlorophthalic Acid: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146564#4-5-dichlorophthalic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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